![molecular formula C19H21N3 B8514175 2-methyl-5-(2-(pyridin-4-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole](/img/structure/B8514175.png)
2-methyl-5-(2-(pyridin-4-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
Cat. No. B8514175
M. Wt: 291.4 g/mol
InChI Key: BRMMBDRDSQRBHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09096591B2
Procedure details
The title compound was prepared according to General Method 3. 2,3,4,5-Tetrahydro-2-methyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole was prepared from 2,3,4,5-tetrahydro-2-methyl-1H-pyrido[4,3-b]indole (See Example 3) (200 mg, 1.07 mmol), 4-vinylpyridine (0.26 mL, 2.41 mmol), sodium (5 mg, 0.21 g atom) and CuSO4 (5 mg, catalytic) in ethanol (4 mL) at 120° C. for 16 h (overnight) to obtain 60 mg of 2,3,4,5-tetrahydro-2-methyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole as trifluoroacetate salt after purification on reverse-phase chromatography (C-18, 500 mm×50 mm, Mobile Phase A=0.05% TFA in water, B=0.05% TFA in acetonitrile, Gradient: 10% B to 80% B in 30 min, injection vol. 5 mL).
Quantity
200 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:14][CH2:13][C:5]2[NH:6][C:7]3[CH:8]=[CH:9][CH:10]=[CH:11][C:12]=3[C:4]=2[CH2:3]1.[CH:15]([C:17]1[CH:22]=[CH:21][N:20]=[CH:19][CH:18]=1)=[CH2:16].[Na].FC(F)(F)C([O-])=O>C(O)C.[O-]S([O-])(=O)=O.[Cu+2]>[CH3:1][N:2]1[CH2:14][CH2:13][C:5]2[N:6]([CH2:16][CH2:15][C:17]3[CH:22]=[CH:21][N:20]=[CH:19][CH:18]=3)[C:7]3[CH:8]=[CH:9][CH:10]=[CH:11][C:12]=3[C:4]=2[CH2:3]1 |f:5.6,^1:22|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C(=O)[O-])(F)F
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Step Two
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Name
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|
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Quantity
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200 mg
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Type
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reactant
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Smiles
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CN1CC2=C(NC=3C=CC=CC23)CC1
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Name
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Quantity
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0.26 mL
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Type
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reactant
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Smiles
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C(=C)C1=CC=NC=C1
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Name
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Quantity
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5 mg
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Type
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reactant
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Smiles
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[Na]
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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5 mg
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Type
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catalyst
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Smiles
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[O-]S(=O)(=O)[O-].[Cu+2]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1CC2=C(N(C=3C=CC=CC23)CCC2=CC=NC=C2)CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 60 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 19.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
